1-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C14H17N3O2S/c1-8-5-6-10(19-2)11-12(8)20-14(16-11)17-7-3-4-9(17)13(15)18/h5-6,9H,3-4,7H2,1-2H3,(H2,15,18)
• InChI Key: MCTRMNHOSGJAKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N3CCCC3C(=O)N
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

The compound “1-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide” is a complex organic molecule that contains a benzothiazole ring, which is a bicyclic compound with fused benzene and thiazole rings. This structure is often found in biologically active and industrially demanded compounds.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves reactions of 2-amino- and 2-mercaptothiazole derivatives. These reactions can be divided into conventional multistep processes and one-pot, atom economy procedures. The 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety are often functionalized, making them highly reactive building blocks for organic and organoelement synthesis.

Molecular Structure Analysis

Benzothiazoles are bicyclic heterocycles with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur. These structures often attract great interest from researchers for drug design due to their high biological and pharmacological activity.

Chemical Reactions Analysis

The reactions of 2-amino- and 2-mercaptothiazole derivatives provide powerful, modern tools for the design of a wide variety of aromatic azoles. Many reactions are performed in water as the solvent, making the process much cheaper.

Scientific Research Applications

Antimicrobial Studies

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Antifungal Activity

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Anticancer Research

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Anticonvulsant Properties

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Antihypertensive Applications

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Antidiabetic Research

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Anti-inflammatory Properties

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Larvicidal and Adulticidal Activities

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Mechanism of Action

While the specific mechanism of action for this compound is not known, benzothiazole derivatives have been investigated as potential anticancer agents. They may serve as anticancer leads for the development of agents effective against hypoxic tumors.

Future Directions

Benzothiazole derivatives are a focus of ongoing research due to their potential biological activity. Future research may focus on developing new drugs and materials and new synthetic approaches and patterns of reactivity.